N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide
Overview
Description
N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide, also known as BHPPS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects. In
Scientific Research Applications
Syntheses and Spectroscopic Studies
- Syntheses and Electronic Properties : N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide has been synthesized and characterized using various spectroscopic techniques. Its molecular and electronic structures were investigated through density functional theory calculations, providing insight into its stability and electronic properties. This compound shows significant intramolecular charge transfer and substitution effects (Mahmood, Akram, & Lima, 2016).
Structural Characterization
- Crystal Structure Analysis : The structure of various derivatives of N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide has been studied through X-ray single-crystal analysis and DFT calculations. These studies offer insights into the molecular conformations and potential applications in materials science (Nikonov et al., 2019).
Computational Studies
- Quantum Chemical Approach : Computational studies of N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide derivatives have been conducted to understand their structural and electronic properties. This includes analyzing ionization potential, electron affinity, and other molecular quantities to predict the stability and reactivity of these molecules (Sun Peiming et al., 2022).
Applications in Chemical Synthesis
- Synthesis of Pharmaceutical Intermediates : N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide has been used as a reagent in the synthesis of various benzonitriles, demonstrating its utility in the formation of pharmaceutically relevant compounds (Anbarasan, Neumann, & Beller, 2011).
Potential in Biomedical Research
- DNA Binding and Anticancer Activity : Research has explored the binding of N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide derivatives to DNA, and their potential anticancer activity. This highlights its role in developing novel therapeutic agents (González-Álvarez et al., 2013).
Molecular Interaction Analysis
- Hirshfeld Surface Analysis : The crystal structures and Hirshfeld surface analysis of N-(4-methylbenzenesulfonyl)glycine hydrazone derivatives provide valuable information on intermolecular interactions, crucial for understanding the behavior of these compounds in various environments (Purandara, Foro, & Thimme Gowda, 2018).
properties
IUPAC Name |
N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c1-12-7-9-14(10-8-12)20(18,19)16-11-15(17)13-5-3-2-4-6-13/h2-10,15-17H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUILWGCQLMHRJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70384622 |
Source
|
| Record name | N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70384622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide | |
CAS RN |
35550-09-5 |
Source
|
| Record name | N-(2-hydroxy-2-phenylethyl)-4-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70384622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2-HYDROXY-2-PHENYL-ETHYL)-4-METHYL-BENZENESULFONAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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